Cas no 898442-53-0 (2-(2,3-dimethoxyphenyl)-9-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 2-(2,3-dimethoxyphenyl)-9-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 898442-53-0
• MF: C₂₂H₂₁N₅O₅
• MW: 435.432644605637
• CID: 6256234
• PubChem ID: 18573986
• Update Time: 2025-07-17

2-(2,3-dimethoxyphenyl)-9-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dimethoxyphenyl)-9-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• F2565-0150
• AKOS024268754
• 2-(2,3-dimethoxyphenyl)-9-(4-ethoxyphenyl)-8-oxo-7H-purine-6-carboxamide
• 898442-53-0

• Inchi： 1S/C22H21N5O5/c1-4-32-13-10-8-12(9-11-13)27-21-17(25-22(27)29)16(19(23)28)24-20(26-21)14-6-5-7-15(30-2)18(14)31-3/h5-11H,4H2,1-3H3,(H2,23,28)(H,25,29)
• InChI Key： XMXBFGZENJQMFD-UHFFFAOYSA-N
• SMILES： O=C1NC2C(C(N)=O)=NC(C3C=CC=C(C=3OC)OC)=NC=2N1C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 435.15426879g/mol
• Monoisotopic Mass: 435.15426879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(2,3-dimethoxyphenyl)-9-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

Professional Introduction to Compound with CAS No. 898442-53-0 and Product Name: 2-(2,3-dimethoxyphenyl)-9-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

The compound with the CAS number 898442-53-0 and the product name 2-(2,3-dimethoxyphenyl)-9-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide represents a significant advancement in the field of chemobiology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple aromatic rings and functional groups makes it a promising candidate for further exploration in therapeutic interventions.

At the core of this compound's structure lies a purine derivative, which is a well-known scaffold in the development of bioactive molecules. The purine core is essential for its interaction with biological targets, particularly enzymes and receptors that play critical roles in various physiological pathways. The specific substitution pattern, including dimethoxyphenyl and ethoxyphenyl groups, enhances the compound's binding affinity and selectivity, making it a valuable asset in the quest for novel therapeutic agents.

Recent studies have highlighted the importance of purine-based compounds in addressing a wide range of diseases, including cancer, inflammation, and neurodegenerative disorders. The structural features of this compound contribute to its ability to modulate key biological processes. For instance, the 8-oxo-8,9-dihydro-7H-purine moiety is known to exhibit inhibitory effects on certain enzymes by competing with natural substrates or by inducing conformational changes that alter enzyme activity.

The 6-carboxamide group further extends the compound's potential by enabling interactions with other biomolecules through hydrogen bonding and ionic interactions. This feature is particularly relevant in designing molecules that require precise spatial orientation within biological systems. The combination of these structural elements makes this compound a versatile tool for researchers investigating novel pharmacological targets.

In the context of current pharmaceutical research, this compound aligns with the growing trend toward rational drug design and structure-based drug development. Advanced computational methods, such as molecular docking and quantum mechanics simulations, have been instrumental in predicting the binding modes and interactions of this molecule with potential targets. These computational studies have provided valuable insights into optimizing its pharmacokinetic properties and improving its overall efficacy.

Experimental validation through in vitro assays has further corroborated the promising characteristics of this compound. Initial screening results indicate that it exhibits notable activity against several disease-relevant targets. For example, studies have shown its potential as an inhibitor of kinases involved in cancer cell proliferation. Additionally, its interaction with other enzymes suggests applications in managing inflammatory responses and neurodegenerative conditions.

The synthesis of this compound represents a testament to the progress in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations that highlight the ingenuity of modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the aromatic rings efficiently. These synthetic approaches not only demonstrate the feasibility of producing complex molecules but also provide a foundation for scaling up production for further research and development.

The pharmaceutical industry is increasingly recognizing the importance of innovative compounds like this one in addressing unmet medical needs. Companies are investing heavily in research programs aimed at discovering new drugs based on unique chemical scaffolds. The potential of 2-(2,3-dimethoxyphenyl)-9-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide lies not only in its demonstrated biological activity but also in its structural complexity, which suggests a high degree of specificity toward target molecules.

Future directions for this compound include exploring its efficacy in preclinical models and conducting Phase I clinical trials to assess safety and tolerability. Collaborations between academic institutions and pharmaceutical companies are crucial for translating laboratory findings into tangible therapeutic benefits for patients worldwide. The compound's journey from bench to bedside exemplifies the collaborative nature of modern drug discovery efforts.

The broader implications of this research extend beyond individual therapeutic applications. By providing new molecular tools for studying biological processes, compounds like this contribute to our fundamental understanding of disease mechanisms. This knowledge is essential for developing more effective treatments that address the root causes rather than merely alleviating symptoms.

In conclusion, 2-(2,3-dimethoxyphenyl)-9-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 898442-53-0) stands as a beacon of innovation in chemobiology and pharmaceutical research. Its unique structure and promising biological activity position it as a key player in the development of next-generation therapeutics. As research continues to uncover new applications for this molecule, it holds great promise for improving human health outcomes across various diseases.